1-[2-Bromovinyl]-4-fluorobenzene

• Molecular Formula: C8H6BrF
• Molecular Weight: 201.04 g/mol
• IUPAC Name: 1-(2-bromoethenyl)-4-fluorobenzene
• InChI: InChI=1S/C8H6BrF/c9-6-5-7-1-3-8(10)4-2-7/h1-6H
• InChI Key: GSOVTFWJZJYQSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CBr)F

Description

1-[2-Bromovinyl]-4-fluorobenzene (CAS: 870122-74-0) is an organobromine compound with the molecular formula C₈H₆BrF and a molecular weight of 201.04 g/mol. It features a bromine-substituted vinyl group and a fluorine atom at the para position on the benzene ring. The (E)-isomer is the most studied configuration, as confirmed by its SMILES notation C1=CC(=CC=C1/C=C/Br)F and InChIKey GSOVTFWJZJYQSY-AATRIKPKSA-N .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Vinyl Group

1-(2,2-Dibromovinyl)-4-fluorobenzene (CAS: Not provided)

• Molecular Formula : C₈H₅Br₂F
• Molecular Weight : 280.92 g/mol
• Key Differences : Features two bromine atoms on the vinyl group instead of one.
• Synthesis : Prepared via gold carbene-mediated oxidative cyclization with an 82% yield .
• Properties: Increased molecular weight and halogen content may enhance reactivity in cross-coupling reactions compared to the mono-brominated analog.

1-(Dibromomethyl)-4-fluorobenzene (CAS: 6425-24-7)

• Molecular Formula : C₇H₅Br₂F
• Molecular Weight : 267.92 g/mol
• Key Differences : Substitution of the vinyl group with a dibromomethyl (-CHBr₂) moiety.
• Physical Properties : Boiling point of 40–50°C at 0.2 Torr , indicating higher volatility than the vinyl derivative .

Variations in Halogen Substituents

1-[(4-Bromophenyl)(chloro)methyl]-4-fluorobenzene (CAS: 1340421-97-7)

• Molecular Formula : C₁₃H₉BrClF
• Molecular Weight : 299.57 g/mol
• Key Differences : Incorporates a chloro-bromo benzyl group, increasing steric bulk.
• Applications : Used in organic synthesis for complex aryl halide architectures .

4-Bromo-1-difluoromethyl-2-fluorobenzene (CAS: 749932-17-0)

• Molecular Formula : C₇H₄BrF₃
• Molecular Weight : 225.01 g/mol
• Key Differences : Difluoromethyl (-CF₂H) and bromo substituents at adjacent positions.
• Applications : Building block for fluorinated pharmaceuticals and agrochemicals .

Substituent Position and Functional Group Variations

1-Bromo-2-[[(3-chloro-4-fluorophenyl)thio]methyl]-4-fluorobenzene (CAS: 1443341-04-5)

• Molecular Formula : C₁₃H₈BrClF₂S
• Molecular Weight : 349.62 g/mol
• Key Differences : Thioether (-S-) linkage introduces sulfur, altering electronic properties.

1-(3-Bromo-2-methoxypropyl)-4-fluorobenzene (CAS: 6589-33-9)

• Molecular Formula : C₁₀H₁₂BrFO
• Molecular Weight : 247.11 g/mol
• Key Differences : Methoxy (-OCH₃) and bromo groups on a propyl chain.
• Applications : Oxygen-containing substituents improve solubility in polar solvents .

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Physical State
1-[2-Bromovinyl]-4-fluorobenzene	C₈H₆BrF	201.04	Vinyl-Br, para-F	Colorless liquid
1-(2,2-Dibromovinyl)-4-fluorobenzene	C₈H₅Br₂F	280.92	Vinyl-Br₂, para-F	Not reported
1-(Dibromomethyl)-4-fluorobenzene	C₇H₅Br₂F	267.92	CHBr₂, para-F	Liquid
4-Bromo-1-difluoromethyl-2-fluorobenzene	C₇H₄BrF₃	225.01	CF₂H, Br, ortho-F	Not reported